![molecular formula C22H29N3O4 B2977765 N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide CAS No. 872861-05-7](/img/structure/B2977765.png)
N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, also known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EPPA is a synthetic compound that was first synthesized in 2011, and since then, it has been extensively studied for its pharmacological properties and potential therapeutic uses.
Scientific Research Applications
Synthesis and Structural Analysis
The molecule has been a subject of interest in synthetic chemistry, with studies detailing its synthesis and structural characterization. For example, the synthesis of related compounds, such as N-substituted acetamide derivatives, highlights the methods for introducing various functional groups into the piperidine and indole moieties, aiming at altering the physical, chemical, or biological properties of these compounds (Iqbal et al., 2017). Similarly, the structural analysis of such molecules, like the OPC-21268 structure study, provides insights into their conformation and potential interactions with biological targets (Kido et al., 1994).
Biological Activities and Potential Applications
Several studies have explored the biological activities of compounds structurally related to N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide, aiming at potential therapeutic applications:
Anticancer Activities : Research into sulfonamide-derived isatins, which share a core structure with the compound , has shown promise in treating hepatocellular carcinoma, highlighting the potential for anticancer applications (Eldeeb et al., 2022).
Antibacterial and Antifungal Activities : The synthesis and evaluation of N-aryl acetamide derivatives have demonstrated significant antimicrobial activities, suggesting potential use in combating bacterial and fungal infections (Debnath & Ganguly, 2015).
Anti-inflammatory Properties : Certain indomethacin ester derivatives, which resemble the compound in structure, have been shown to possess anti-inflammatory activity, indicating potential applications in the treatment of inflammatory conditions (Ueda et al., 1991).
Mechanism of Action
Target of Action
Compounds with a piperidine nucleus, like this one, are known to exhibit a wide variety of biological activities . They are used in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents . The specific targets would depend on the exact structure and functional groups present in the compound.
Properties
IUPAC Name |
N-(3-ethoxypropyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4/c1-2-29-14-8-11-23-22(28)21(27)18-15-25(19-10-5-4-9-17(18)19)16-20(26)24-12-6-3-7-13-24/h4-5,9-10,15H,2-3,6-8,11-14,16H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOPDQUKOZOHLHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.